
Quantitative Data Comparison of Aumitin
Effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Aumitin

Cat. No.: S519762
Get Quote

The table below summarizes the half-maximal inhibitory concentration (IC₅₀) values of Aumitin from key

assays in MCF-7 and HeLa cells, demonstrating its potency in inhibiting mitochondrial respiration and

autophagy.

Assay Description
MCF-7 Cells
(IC₅₀ in μM)

HeLa Cells (IC₅₀ in μM)

Mitochondrial Respiration Inhibition (Oxygen
Consumption Rate - OCR)

0.44 ± 0.11 [1] 0.11 ± 0.21 [1]

Starvation-Induced Autophagy Inhibition 0.12 ± 0.07 [1] Information not specific to
HeLa in results

Rapamycin-Induced Autophagy Inhibition 0.24 ± 0.20 [1] Information not specific to
HeLa in results

Cell Line Models and Key Characteristics

Understanding the model systems is crucial for interpreting the data. Here is a brief overview of the two cell

lines used in the studies.
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Cell
Line

Origin Key Characteristics Relevance to the Study

MCF-
7 [2]

Breast

adenocarcinoma
(Luminal A subtype)

Estrogen and progesterone

receptor-positive; epithelial-like
morphology; moderate growth

rate (doubling time ~24 hrs)

A well-characterized model for

hormone receptor-positive
breast cancer and autophagy

research.

HeLa
[1] [3]

Cervical

adenocarcinoma

Epithelial-like morphology; highly

proliferative and robust in culture.

A standard, highly versatile

model cell line used across
biological disciplines, including

metabolism and cell death
studies.

Experimental Protocols for Key Assays

The robustness of Aumitin's validation stems from the use of several sophisticated experimental techniques.

High-Content Phenotypic Screening for Autophagy Inhibition: The initial discovery of Aumitin

was performed using MCF-7 cells stably expressing the fluorescent autophagosome marker eGFP-

LC3 [1]. Autophagy was induced by starvation or rapamycin treatment. Inhibition was measured by a

dose-dependent reduction in the number of GFP-LC3 puncta (autophagosomes) per cell using high-

content imaging and analysis [1].

Monitoring Mitochondrial Respiration (Seahorse XF Analyzer): This real-time, cell-based assay

directly measures the Oxygen Consumption Rate (OCR), a key indicator of mitochondrial

respiration [1].

Cell Seeding: MCF-7 or HeLa cells are seeded into a specialized microplate.

Compound Treatment: Cells are treated with Aumitin or a control.
OCR Measurement: The analyzer uses fluorophores to kinetically measure oxygen and proton

concentration in the medium near the cells. Aumitin caused a rapid, dose-dependent drop in
OCR and a concurrent increase in the Extracellular Acidification Rate (ECAR), indicating a shift

from oxidative phosphorylation to glycolysis [1].

Target Identification (Semi-Intact Cell Assay): To identify the specific mitochondrial target,

researchers used digitonin to permeabilize the plasma membrane of MCF-7 cells, leaving the

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.cytion.com/Knowledge-Hub/Cell-Line-Insights/MCF-7-Cell-Line-A-Cornerstone-in-Breast-Cancer-Research-and-Drug-Testing/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5916016/
https://journal.waocp.org/article_91876.html
https://www.smolecule.com/products/s519762?utm_src=pdf-body
https://www.smolecule.com/products/s519762?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5916016/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5916016/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5916016/
https://www.smolecule.com/products/s519762?utm_src=pdf-body
https://www.smolecule.com/products/s519762?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5916016/
https://www.smolecule.com/products/s519762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


mitochondria intact [1]. Different substrates feeding into specific electron transport chain complexes

were added. Aumitin inhibited oxygen consumption only when substrates for Complex I (e.g.,

pyruvate/malate) were used, pinpointing it as the target, similar to the known inhibitor rotenone [1].

Confirmatory In Vitro Enzyme Activity Assay: The direct inhibition of Complex I was confirmed

using isolated mitochondria in an NADH-CoQ reductase assay [1]. Aumitin directly inhibited the

enzymatic activity of Complex I, reducing its ability to transfer electrons from NADH to coenzyme Q

[1].

Aumitin's Mechanism of Action

The experimental data consistently shows that Aumitin inhibits autophagy by impairing mitochondrial

function. The diagram below illustrates this signaling pathway and the logical relationship between the key

experimental findings.
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Research Implications and Considerations
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The data validates Aumitin as a potent and useful tool for studying the link between metabolism and

autophagy. For your research, please consider:

Mechanistic Insight: Aumitin demonstrates that inhibiting mitochondrial respiration, regardless of
the specific complex targeted, is sufficient to inhibit autophagy, highlighting the critical role of cellular

energy and metabolism in this process [1].
Critical Control: The strong correlation between the inhibition of mitochondrial respiration and the

inhibition of autophagy in the Structure-Activity Relationship (SAR) study suggests that the effect on
mitochondria is the primary cause of autophagy inhibition [1].

Cell Line Variability: Be aware that MCF-7 sublines from different sources can show significant
genetic and phenotypic variability [4]. It is good practice to authenticate your cell lines [5] and

report their specific source and passage number in publications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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